Boc-phe(3,5-dif)-OH
Overview
Description
“Boc-phe(3,5-dif)-OH”, also known as N-Boc-L-3,5-difluorophenylalanine, is a chemical compound with the formula C14H17F2NO4 . It is used in various chemical reactions and has several biological activities .
Synthesis Analysis
The synthesis of “Boc-phe(3,5-dif)-OH” involves complex chemical reactions. Unfortunately, the specific synthesis process is not detailed in the available resources .Molecular Structure Analysis
The molecular structure of “Boc-phe(3,5-dif)-OH” is represented by the formula C14H17F2NO4 . The compound has a molecular weight of 301.29 .Physical And Chemical Properties Analysis
“Boc-phe(3,5-dif)-OH” has several physical and chemical properties. It has a molecular weight of 301.29 . Other specific physical and chemical properties are not detailed in the available resources .Scientific Research Applications
Nanostructure Formation in Biomaterials : The self-assembly of protected diphenylalanine scaffolds, including Boc-Phe-Phe-OH, results in unique nanostructures such as tubular, vesicular, or fibrillar morphologies. These structures are applicable in biomaterial chemistry, sensors, and bioelectronics. Variations in the self-assembly process are influenced by hydrophobic and hydrogen-bonding properties, leading to the formation of stable nano-vesicles that can encapsulate fluorescent probes and release them under external stimuli (Datta, Tiwari, & Ganesh, 2018).
Peptide Synthesis and Conformation Studies : Boc-phe(3,5-dif)-OH plays a crucial role in the study of peptide conformations. For example, the conformations of peptides like Boc-l-Phe-(AiB)3-OH have been examined in various solvents, providing insights into peptide structure and behavior (Bardi et al., 1986).
Chemical Synthesis and Catalysis : The compound is also used in the synthesis of various molecular structures and in catalysis. Studies on the bond-order-conservation (BOC) method, for instance, have shed light on the hydrogenation pathways in chemical reactions (Shustorovich & Bell, 1988).
Stimuli-Responsive Peptide Gels : Boc-Phe derivatives are key in developing stimuli-responsive peptide gels, used in biomaterial applications. For instance, Boc–Phe–Trp–OH forms gels that are highly sensitive to pH, opening avenues for creating specific stimuli-responsive materials (Falcone, Shao, Sun, & Kraatz, 2019).
Molecularly Imprinted Polymers (MIPs) : Research on MIPs using Boc-L-Phe-OH has improved understanding of molecular recognition and specific sorption, which is essential in analytical chemistry and sensor technology (Allender, Heard, & Brain, 1997; Li et al., 2008)(https://consensus.app/papers/molecularly-imprinted-polymers-thermodynamic-kinetic-li/ce1f92904c8e596e9e40e0b0b294d657/?utm_source=chatgpt).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(3,5-difluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-11(12(18)19)6-8-4-9(15)7-10(16)5-8/h4-5,7,11H,6H2,1-3H3,(H,17,20)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZBNUDVCRKSYDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC(=CC(=C1)F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F2NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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